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Compound of Interest

Compound Name: Gonzalitosin |

Cat. No.: B1587989

For researchers, scientists, and drug development professionals handling Gonzalitosin I,
ensuring its proper disposal is a critical component of laboratory safety and environmental
responsibility. While a specific Safety Data Sheet (SDS) with detailed disposal procedures for
Gonzalitosin | is not readily available in public domains, this guide provides essential
information based on its chemical properties and general best practices for the disposal of
similar flavonoid compounds.

Chemical and Physical Properties of Gonzalitosin |

Understanding the fundamental properties of a compound is the first step toward safe handling
and disposal. The following table summarizes the key chemical and physical data for
Gonzalitosin I.
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Property Value Source
Molecular Formula C18H1606 PubChem
Molecular Weight 328.3 g/mol PubChem
CAS Number 29080-58-8 PubChem
Appearance Not specified -
Solubility Not specified -

Melting Point Not specified -

Boiling Point Not specified -

Standard Disposal Protocol for Research Chemicals

In the absence of specific disposal instructions for Gonzalitosin I, a conservative approach
adhering to general laboratory chemical waste procedures is mandatory. All chemical waste
must be disposed of in accordance with local, state, and federal regulations. The primary
directive is to never dispose of chemical waste down the drain or in the regular trash.

Key Experimental Protocol: Chemical Waste Segregation and Disposal
o Waste Identification and Classification:
o Treat Gonzalitosin | as a potentially hazardous chemical.

o Based on its flavonoid structure, it is a solid organic compound. It should be collected in a
designated solid chemical waste container.

o Any solutions containing Gonzalitosin | should be collected in a designated non-
halogenated organic solvent waste container, unless the solvent itself is halogenated.

o Container Labeling:

o Use a proper chemical waste label for the container.
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o Clearly write the full chemical name ("Gonzalitosin I") and any other components of the
waste mixture.

o Indicate the approximate quantities of each component.

o Ensure the label includes the date of accumulation and the principal investigator's name
and lab location.

o Storage of Chemical Waste:
o Store the waste container in a designated satellite accumulation area within the laboratory.
o Ensure the container is kept closed at all times, except when adding waste.
o Provide secondary containment for liquid waste containers to prevent spills.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the full waste container.

o Follow all institutional procedures for waste manifest and pickup.

Logical Workflow for Chemical Disposal

The following diagram illustrates the general decision-making process for the disposal of a
research chemical like Gonzalitosin I.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1587989?utm_src=pdf-body
https://www.benchchem.com/product/b1587989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

‘ Start: Chemical Waste Generated

.

s a specific Safety Data Sheet (SDS) with disposal instructions available?(

Yes No
A

|Consult institutional Environmental Health and Safety (EHS) for guidance.|

Follow specific disposal procedures outlined in the SDS.

Y
Characterize the waste: Solid or Liquid?

Collect in designated 'Solid Chemical Waste' container.

Collect in designated 'Halogenated Organic Waste' container. Collect in designated 'Non-Halogenated Organic Waste' container.

=|Properly label waste container with all constituents.

.

Store in designated satellite accumulation area.

Arrange for EHS pickup.

End: Waste Disposed

Click to download full resolution via product page

General Chemical Waste Disposal Workflow
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Disclaimer: This information is intended as a general guide. Always prioritize the specific safety
and disposal protocols established by your institution and consult with your EHS department for
definitive guidance on the disposal of Gonzalitosin | and other chemical waste.

« To cite this document: BenchChem. [Navigating the Safe Disposal of Gonzalitosin I: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587989#gonzalitosin-i-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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